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Compound of Interest

Compound Name: Gaudichaudianic Acid

Cat. No.: B1250759

Get Quote

Executive Summary
Gaudichaudianic Acid is a bioactive prenylated benzopyran (chromene) derivative primarily

isolated from Piper gaudichaudianum Kunth (Piperaceae).[1][2] Distinct from the

polyprenylated benzophenones (gaudichaudiic acids) found in Garcinia species, this compound

represents a unique structural class of trypanocidal agents. It is characterized by a 2,2-

disubstituted-2H-1-benzopyran-6-carboxylic acid skeleton, featuring a geranyl-derived side

chain at the C-2 position and a prenyl moiety at the C-8 position.

This guide details the chemical architecture, biosynthetic origins, isolation protocols, and

spectroscopic signatures of gaudichaudianic acid, providing a reference for its development

as a lead compound against Trypanosoma cruzi.

Chemical Structure & Stereochemistry
Core Skeleton and IUPAC Nomenclature
The molecule is built upon a 2H-chromene (2H-1-benzopyran) scaffold. The aromatic ring is

substituted with a carboxylic acid at position C-6, essential for its acidic properties and solubility

profile.
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IUPAC Name: (2S)-2-methyl-2-(4'-methyl-3'-pentenyl)-8-(3''-methyl-2-butenyl)-2H-1-

benzopyran-6-carboxylic acid.[3]

Molecular Formula:

Molecular Weight: 340.46 g/mol

Structural Features
Feature Chemical Description Function/Significance

Core Scaffold 2H-1-benzopyran (Chromene)

Planar aromatic system

providing stability and UV

absorption.

C-6 Substituent Carboxylic Acid (-COOH)

Provides polarity; critical for

interaction with polar residues

in biological targets.

C-8 Substituent 3-methyl-2-butenyl (Prenyl)

Lipophilic anchor; derived from

Dimethylallyl Diphosphate

(DMAPP).

C-2 Substituents Methyl & 4-methyl-3-pentenyl

Derived from Geranyl

Diphosphate (GPP) cyclization;

creates a chiral center at C-2.

Stereochemical Configuration
Uniquely, gaudichaudianic acid is biosynthesized and accumulated as a racemic mixture in

Piper gaudichaudianum, a rare phenomenon in terpene biosynthesis.

Enantiomers: The (

) and (

) enantiomers exist in equilibrium.

Biological Relevance: The (
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)-enantiomer exhibits superior trypanocidal activity compared to its antipode, though the
racemic mixture shows a synergistic effect, often outperforming the pure enantiomers in
phenotypic assays.[1]

Biosynthetic Pathway
The biosynthesis of gaudichaudianic acid is a convergence of the Shikimate pathway

(providing the aromatic ring) and the Isoprenoid pathways (MEP/MVA providing the terpene

chains).

Pathway Logic
Precursor Formation:p-Hydroxybenzoic acid (PHBA) is formed via the shikimate pathway.

Prenylation (C-8): PHBA is prenylated at C-3 (ortho to phenol) by a prenyltransferase using

DMAPP, forming 3-prenyl-4-hydroxybenzoic acid.

Geranylation & Cyclization (C-2): The intermediate undergoes geranylation followed by

cyclization involving the phenol oxygen, forming the chromene ring and the C-2 chiral center.

Biosynthesis Diagram
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Figure 1: Proposed biosynthetic route of Gaudichaudianic Acid, highlighting the convergence

of shikimate and isoprenoid precursors.

Spectroscopic Characterization (NMR)
Identification of gaudichaudianic acid relies on distinct NMR signals corresponding to the

chromene double bond and the prenyl/geranyl side chains.

Key H NMR Signals (400 MHz, CDCl )
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Position (ppm) Multiplicity Assignment

Chromene Ring

H-3 5.60
d (

Hz)

Olefinic proton of

chromene ring

H-4 6.35
d (

Hz)

Olefinic proton

(benzylic)

H-5 7.65
d (

Hz)

Aromatic proton (meta

to COOH)

H-7 7.48
d (

Hz)

Aromatic proton (meta

to COOH)

C-8 Prenyl

H-1'' 3.35
d (

Hz)
Benzylic methylene

H-2'' 5.30
t (

Hz)
Olefinic proton

Me-4'', 5'' 1.75, 1.78 s Gem-dimethyl groups

C-2 Side Chain

Me-2 1.42 s
Methyl attached to

chiral C-2

H-1' to H-5' 1.60 - 2.10 m
Methylene chain

protons

Terminal =CH 5.10 t
Terminal olefinic

proton

Key C NMR Signals
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Carbonyl (C=O): ~171.0 ppm (Carboxylic acid).

Chromene C-2: ~80.5 ppm (Quaternary oxygenated carbon).

Aromatic Carbons: ~115-160 ppm (C-8a is shielded due to oxygen attachment).

Olefinic Carbons: 120-135 ppm (C-3/C-4 and side chain double bonds).

Experimental Protocols
Isolation from Piper gaudichaudianum
This protocol describes the isolation of the racemic acid from leaf tissue.

Reagents Required:

Dried leaves of P. gaudichaudianum.

Dichloromethane (DCM).

Hexane / Ethyl Acetate (EtOAc).

Silica Gel 60 (0.063–0.200 mm).

Workflow:

Extraction: Macerate dried, powdered leaves (500 g) in DCM (2 L) for 48 hours at room

temperature. Filter and concentrate under reduced pressure to yield the crude extract.

Acid-Base Partition (Optional but recommended):

Dissolve crude extract in EtOAc.

Extract with 5% NaHCO

solution (The acid moves to the aqueous phase).

Acidify aqueous layer with 1M HCl to pH 2.

Re-extract with EtOAc to recover the acidic fraction (enriched in gaudichaudianic acid).
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Chromatography:

Subject the enriched fraction to Silica Gel Column Chromatography.

Mobile Phase: Gradient elution starting with Hexane:EtOAc (95:5) increasing to (70:30).

Monitoring: Check fractions via TLC (Visualizer: UV 254nm and Vanillin-Sulfuric acid

reagent). Gaudichaudianic acid typically elutes as a dark spot under UV that turns

purple/brown with vanillin.

Purification: Recrystallize from Hexane/Acetone or perform semi-preparative HPLC (C18

column, MeOH:H

O 85:15 + 0.1% Formic Acid) to obtain pure compound (>98%).

Isolation Workflow Diagram

Dried Leaves
(Piper gaudichaudianum)

DCM Extraction
(48h, RT)

Acid-Base Partition
(5% NaHCO3 -> HCl -> EtOAc)

Silica Gel CC
(Hexane:EtOAc Gradient)

HPLC Purification
(C18, MeOH:H2O)

Gaudichaudianic Acid
(>98% Purity)

Click to download full resolution via product page

Figure 2: Optimized extraction and isolation workflow for Gaudichaudianic Acid.

Pharmacological Potential: Trypanocidal Activity
Gaudichaudianic acid is a potent lead against Chagas disease.

Target:Trypanosoma cruzi (Y-strain).[1]

Mechanism: While the exact molecular target is under investigation, the lipophilic prenyl

chains facilitate membrane penetration, potentially disrupting parasite bioenergetics or

specific enzyme pathways (e.g., GAPDH inhibition is common in similar chromenes).

Activity Profile:

IC
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: ~5-15 µM (varies by enantiomer).

Selectivity: The (+)-enantiomer is generally 2-3x more active than the (-)-enantiomer, but

the racemate often shows higher efficacy due to synergistic interactions between the

enantiomers.
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To cite this document: BenchChem. [Chemical Structure of Gaudichaudianic Acid: Technical
Compendium]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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